![molecular formula C20H28N4O3 B5628127 N-{2-oxo-2-[9-oxo-8-(2-phenylethyl)-2,8-diazaspiro[5.5]undec-2-yl]ethyl}urea](/img/structure/B5628127.png)
N-{2-oxo-2-[9-oxo-8-(2-phenylethyl)-2,8-diazaspiro[5.5]undec-2-yl]ethyl}urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to "N-{2-oxo-2-[9-oxo-8-(2-phenylethyl)-2,8-diazaspiro[5.5]undec-2-yl]ethyl}urea" involves complex reactions that yield highly potent inhibitors with significant bioavailability. For instance, compounds exhibiting sEH inhibitory activity and potential for treating chronic kidney diseases have been synthesized, highlighting the importance of the diazaspiro[5.5]undecane core for pharmacological activity (Kato et al., 2014). Additionally, methodologies involving Lossen rearrangement have been utilized for the synthesis of ureas from carboxylic acids, demonstrating the versatility and efficiency of these synthetic routes in creating complex molecular architectures (Thalluri et al., 2014).
Molecular Structure Analysis
The molecular structure of these compounds often involves a spiro configuration that integrates different functional groups and heterocycles, contributing to their significant biological activities. Studies have shown that the specific arrangement of atoms and the presence of multiple heteroatoms within the spirocyclic framework are critical for the interaction with biological targets, thereby influencing the compound's efficacy and specificity (Gozalishvili et al., 2008).
Chemical Reactions and Properties
These compounds participate in various chemical reactions that are essential for their biological activities. The synthesis processes often involve key steps such as cyclization, rearrangement, and nucleophilic addition, which are crucial for constructing the complex spirocyclic architecture. The chemical properties, such as reactivity and stability, are significantly influenced by the specific substituents and the spirocyclic core of the molecules (Liu et al., 2021).
properties
IUPAC Name |
[2-oxo-2-[3-oxo-2-(2-phenylethyl)-2,8-diazaspiro[5.5]undecan-8-yl]ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N4O3/c21-19(27)22-13-18(26)23-11-4-9-20(14-23)10-7-17(25)24(15-20)12-8-16-5-2-1-3-6-16/h1-3,5-6H,4,7-15H2,(H3,21,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDHUNIPGNOMDIV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC(=O)N(C2)CCC3=CC=CC=C3)CN(C1)C(=O)CNC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{2-oxo-2-[9-oxo-8-(2-phenylethyl)-2,8-diazaspiro[5.5]undec-2-yl]ethyl}urea (non-preferred name) |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.